molecular formula C24H23N3O2 B307646 7-{(4-Methoxyphenyl)[(6-methyl-2-pyridinyl)amino]methyl}-2-methyl-8-quinolinol

7-{(4-Methoxyphenyl)[(6-methyl-2-pyridinyl)amino]methyl}-2-methyl-8-quinolinol

Cat. No. B307646
M. Wt: 385.5 g/mol
InChI Key: AZRSNEKCPHXKFJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-{(4-Methoxyphenyl)[(6-methyl-2-pyridinyl)amino]methyl}-2-methyl-8-quinolinol is a chemical compound with potential applications in scientific research. This compound is also known as MQ and is a member of the quinoline family of compounds. MQ has been the subject of scientific research due to its potential therapeutic properties and its ability to interact with biological systems.

Mechanism of Action

The mechanism of action of MQ is not fully understood. However, it is believed that MQ interacts with biological systems by binding to specific receptors or enzymes. This interaction can lead to changes in cellular signaling pathways, which can ultimately lead to the observed biological effects of MQ.
Biochemical and Physiological Effects:
MQ has been shown to have a variety of biochemical and physiological effects. These effects include the inhibition of inflammation, the induction of cell death in cancer cells, and the inhibition of microbial growth. MQ has also been shown to have antioxidant properties, which may contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

MQ has several advantages for use in laboratory experiments. It is a relatively stable compound that can be easily synthesized. Additionally, MQ has been shown to have a low toxicity profile, which makes it a safe compound to use in laboratory experiments. However, one limitation of MQ is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on MQ. One area of research is the development of MQ-based therapies for the treatment of neurological disorders, such as Alzheimer's disease. Another area of research is the development of MQ-based therapies for the treatment of cancer. Additionally, further research is needed to fully understand the mechanism of action of MQ and its potential applications in scientific research.

Synthesis Methods

MQ can be synthesized using a variety of methods, including chemical synthesis and biosynthesis. Chemical synthesis involves the use of chemical reactions to create MQ from starting materials. Biosynthesis involves the use of living organisms to create MQ. Both methods have been used to create MQ in the laboratory.

Scientific Research Applications

MQ has been the subject of scientific research due to its potential therapeutic properties. MQ has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties. MQ has also been shown to have potential applications in the treatment of neurological disorders, such as Alzheimer's disease.

properties

Product Name

7-{(4-Methoxyphenyl)[(6-methyl-2-pyridinyl)amino]methyl}-2-methyl-8-quinolinol

Molecular Formula

C24H23N3O2

Molecular Weight

385.5 g/mol

IUPAC Name

7-[(4-methoxyphenyl)-[(6-methylpyridin-2-yl)amino]methyl]-2-methylquinolin-8-ol

InChI

InChI=1S/C24H23N3O2/c1-15-5-4-6-21(25-15)27-22(17-9-12-19(29-3)13-10-17)20-14-11-18-8-7-16(2)26-23(18)24(20)28/h4-14,22,28H,1-3H3,(H,25,27)

InChI Key

AZRSNEKCPHXKFJ-UHFFFAOYSA-N

SMILES

CC1=NC(=CC=C1)NC(C2=CC=C(C=C2)OC)C3=C(C4=C(C=CC(=N4)C)C=C3)O

Canonical SMILES

CC1=NC(=CC=C1)NC(C2=CC=C(C=C2)OC)C3=C(C4=C(C=CC(=N4)C)C=C3)O

Origin of Product

United States

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